Cas no 2229182-99-2 (2-(2,2-dimethylthiolan-3-yl)propan-2-amine)

• Product Name: 2-(2,2-dimethylthiolan-3-yl)propan-2-amine
• CAS No: 2229182-99-2
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 5929901
• PubChem ID: 165709381
• Update Time: 2025-06-09

2-(2,2-dimethylthiolan-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylthiolan-3-yl)propan-2-amine
• 2229182-99-2
• EN300-1735064

• Inchi： 1S/C9H19NS/c1-8(2,10)7-5-6-11-9(7,3)4/h7H,5-6,10H2,1-4H3
• InChI Key： ZQGCSLBIBMNBFS-UHFFFAOYSA-N
• SMILES： S1CCC(C(C)(C)N)C1(C)C

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-(2,2-dimethylthiolan-3-yl)propan-2-amine

Research Brief on 2-(2,2-dimethylthiolan-3-yl)propan-2-amine (CAS: 2229182-99-2): Recent Advances and Applications

The compound 2-(2,2-dimethylthiolan-3-yl)propan-2-amine (CAS: 2229182-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiolane ring structure and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 2-(2,2-dimethylthiolan-3-yl)propan-2-amine may interact with serotonin and dopamine receptors, indicating possible applications in neuropsychiatric disorders such as depression and anxiety. Researchers have employed advanced techniques like molecular docking and binding assays to elucidate these interactions, providing a foundation for future clinical studies.

In addition to its neurological applications, recent investigations have highlighted the compound's role in anti-inflammatory and immunomodulatory processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2,2-dimethylthiolan-3-yl)propan-2-amine exhibited significant inhibition of pro-inflammatory cytokines in murine models. These findings suggest potential therapeutic utility in conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic chemistry community has also made strides in optimizing the production of 2-(2,2-dimethylthiolan-3-yl)propan-2-amine. Novel catalytic methods have been developed to improve yield and enantioselectivity, addressing previous challenges in large-scale synthesis. These advancements are critical for ensuring the compound's availability for both research and potential commercial applications.

Looking ahead, researchers are focusing on structure-activity relationship (SAR) studies to refine the pharmacological profile of 2-(2,2-dimethylthiolan-3-yl)propan-2-amine. By systematically modifying its chemical structure, scientists aim to enhance its potency, selectivity, and pharmacokinetic properties. Such efforts are expected to yield optimized derivatives with improved therapeutic indices.

In conclusion, 2-(2,2-dimethylthiolan-3-yl)propan-2-amine represents a versatile scaffold with multiple therapeutic possibilities. Its recent progress in neurological and anti-inflammatory research, coupled with advancements in synthetic methodologies, underscores its potential as a valuable asset in drug discovery pipelines. Continued investigation into its mechanisms and applications will likely reveal additional opportunities for clinical translation.